![molecular formula C8H8BrClN2O B6276900 {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride CAS No. 2763777-32-6](/img/no-structure.png)
{7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride
Overview
Description
7-Bromoimidazo[1,2-a]pyridin-2-ylmethanol hydrochloride, also known as 7BIPMHCl, is an organic compound that has been widely used in the synthesis of various organic compounds. It is an intermediate compound used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other specialized products. This compound has been extensively studied due to its unique properties and potential applications in the field of organic synthesis.
Scientific Research Applications
{7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride has been used in a variety of scientific research applications, including the synthesis of organic compounds, the study of enzyme reactions, and the development of new pharmaceuticals. It has also been used in the synthesis of a variety of agrochemicals and other specialized products. In addition, {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride has been used in the study of the mechanism of action of various drugs and in the study of the biochemical and physiological effects of various drugs.
Mechanism of Action
The mechanism of action of {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride is not fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of various organic compounds, as well as in the study of enzyme reactions. In addition, {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride has been shown to interact with certain proteins and enzymes, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride have not been extensively studied. However, it has been shown to interact with certain proteins and enzymes, which may be involved in its mechanism of action. In addition, {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride has been shown to have antibacterial and antifungal activity, as well as to have some anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The use of {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride for laboratory experiments has several advantages, including its low cost, ease of synthesis, and high yield. In addition, {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride is a versatile compound that can be used in a variety of applications. However, there are some limitations to its use, including the potential for the formation of byproducts and the need for careful purification of the product.
Future Directions
The potential future directions for {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of organic compounds, the study of enzyme reactions, and the development of new pharmaceuticals. In addition, further research into the potential toxicity of {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride and its potential interactions with other drugs and compounds is needed. Finally, further research into the potential uses of {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride in the field of agrochemicals and other specialized products is also needed.
Synthesis Methods
{7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride can be synthesized by the reaction of 2-bromoimidazo[1,2-a]pyridine with methanol in the presence of hydrochloric acid. The reaction produces a mixture of {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride and other byproducts, which can be separated by column chromatography. The yield of {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride obtained from this reaction is typically around 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride' involves the reaction of 2-bromo-5-nitropyridine with ethyl glyoxylate to form 7-bromoimidazo[1,2-a]pyridin-2-yl)ethanone, which is then reduced to {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "2-bromo-5-nitropyridine", "ethyl glyoxylate", "sodium borohydride", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-bromo-5-nitropyridine is reacted with ethyl glyoxylate in the presence of sodium borohydride and methanol to form 7-bromoimidazo[1,2-a]pyridin-2-yl)ethanone.", "Step 2: 7-bromoimidazo[1,2-a]pyridin-2-yl)ethanone is reduced with sodium borohydride in methanol to form {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol.", "Step 3: Hydrochloric acid is added to {7-bromoimidazo[1,2-a]pyridin-2-yl}methanol to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2763777-32-6 |
Product Name |
{7-bromoimidazo[1,2-a]pyridin-2-yl}methanol hydrochloride |
Molecular Formula |
C8H8BrClN2O |
Molecular Weight |
263.5 |
Purity |
95 |
Origin of Product |
United States |
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